4-(4-Chlorophenyl)-6-(4-ethyl-1-piperazinyl)-2-(methylsulfanyl)-5-pyrimidinecarbonitrile

• Molecular Formula: C18H20ClN5S
• Molecular Weight: 373.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-6-(4-ethylpiperazin-1-yl)-2-methylsulfanylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C18H20ClN5S/c1-3-23-8-10-24(11-9-23)17-15(12-20)16(21-18(22-17)25-2)13-4-6-14(19)7-5-13/h4-7H,3,8-11H2,1-2H3
• InChI Key: DOJKIXKUXJNRGJ-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=NC(=NC(=C2C#N)C3=CC=C(C=C3)Cl)SC

Description

4-(4-Chlorophenyl)-6-(4-ethyl-1-piperazinyl)-2-(methylsulfanyl)-5-pyrimidinecarbonitrile is a chemical compound that has been studied extensively in scientific research. This compound is a pyrimidine derivative and is also known as CEP-1347. It has been found to have potential therapeutic applications in the treatment of neurodegenerative diseases, such as Parkinson's disease.

Mechanism of Action

The mechanism of action of CEP-1347 involves the inhibition of the c-Jun N-terminal kinase (JNK) signaling pathway. This pathway is involved in cell death and has been implicated in the pathogenesis of neurodegenerative diseases. By inhibiting this pathway, CEP-1347 has been found to have neuroprotective effects.
Biochemical and Physiological Effects:
CEP-1347 has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activation of JNK and to reduce the production of reactive oxygen species (ROS) in neuronal cells. It has also been found to increase the expression of anti-apoptotic proteins and to reduce the expression of pro-apoptotic proteins.

Advantages and Limitations for Lab Experiments

One of the advantages of using CEP-1347 in lab experiments is that it has been extensively studied and its mechanism of action is well understood. It has also been found to have neuroprotective effects in animal models of Parkinson's disease. However, one limitation of using CEP-1347 is that it has not yet been tested in clinical trials and its safety and efficacy in humans is not yet known.

Future Directions

There are a number of future directions for research on CEP-1347. One direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative diseases, such as Parkinson's disease. Another direction is to investigate its safety and efficacy in clinical trials. Additionally, research could be done to identify other compounds that target the JNK signaling pathway and have neuroprotective effects.

Synthesis Methods

The synthesis of 4-(4-Chlorophenyl)-6-(4-ethyl-1-piperazinyl)-2-(methylsulfanyl)-5-pyrimidinecarbonitrile involves the reaction of 4-chloro-2-methylsulfanyl-5-nitropyrimidine with 4-ethylpiperazine in the presence of a base. The resulting intermediate is then reacted with cyanide to form the final product.

Scientific Research Applications

CEP-1347 has been extensively studied in scientific research for its potential therapeutic applications in the treatment of neurodegenerative diseases. It has been found to have neuroprotective effects and has been shown to improve motor function in animal models of Parkinson's disease.